Cas no 70704-03-9 (1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylicacid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester)

• Product Name: 1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylicacid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester
• CAS No: 70704-03-9
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 563422
• PubChem ID: 68896
• Update Time: 2025-10-29

1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylicacid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylicacid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester
• Chanodesethylapovinc​amine
• Vinconate
• UNII-807MP0MJ61
• Vincantemat
• VINCANTENATE
• Vinconato
• Vinconato [INN-Spanish]
• Vinconatum
• Vinconatum [INN-Latin]
• methyl 3-ethyl-2,3,3a,4-tetrahydro-1H-indolo(3,2,1-de)(1,5)naphthyridine-6-carboxylate
• EINECS 274-789-7
• 889S74L2KZ
• 1H-Indolo(3,2,1-de)(1,5)naphthyridine-6-carboxylic acid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester, (-)-
• AKOS040740958
• USR9X88XYU
• chanodesethylapovincamine
• 1H-Indolo(3,2,1-de)(1,5)naphthyridine-6-carboxylic acid, 2,3,3a,4-tetrahydro-3-ethyl-, methyl ester
• 807MP0MJ61
• UNII-889S74L2KZ
• DTXSID40867937
• 767257-65-8
• Chanodesethylapovincmine
• HY-U00316
• VINCONATE [MI]
• (+-)-Methyl 4-ethyl-3a,4,5,6-tetrahydro-3H-indolo(3.2.1-de)(1,5)naphthyridin-1-carboxylat
• UNII-USR9X88XYU
• SCHEMBL195244
• CS-7317
• 70704-03-9
• NS00062661
• 1H-Indolo(3,2,1-de)(1,5)naphthyridine-6-carboxylic acid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester, (+)-
• (+-)-Methyl 3-ethyl-2,3,3a,4-tetrahydro-1H-indolo(3,2,1-de)(1,5)naphthyridine-6-carboxylate
• methyl 6-ethyl-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-2,9(16),10,12,14-pentaene-2-carboxylate
• Vinconate, (-)-
• Q7932298
• OC-340
• OM-853
• 79087-56-2
• CHEMBL2107714
• 753420-20-1
• Vinconate [INN]
• 1H-Indolo(3,2,1-de)(1,5)naphthyridine-6-carboxylic acid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester, (+-)-
• Vinconate, (+)-
• JWOSSISWAJNJIA-UHFFFAOYSA-N
• DA-68595

• Inchi： 1S/C18H20N2O2/c1-3-19-11-10-13-12-6-4-5-7-14(12)20-16(18(21)22-2)9-8-15(19)17(13)20/h4-7,9,15H,3,8,10-11H2,1-2H3
• InChI Key： JWOSSISWAJNJIA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCC2C3=C(C4C=CC=CC=4N31)CCN2CC)=O

Computed Properties

• Exact Mass: 296.15200
• Monoisotopic Mass: 296.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.27
• Melting Point: 120-121°
• Boiling Point: 363.6°C at 760 mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.654
• PSA: 34.47000
• LogP: 2.91590

1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylicacid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids

Additional information on 1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylicacid, 3-ethyl-2,3,3a,4-tetrahydro-, methyl ester

Compound CAS No. 70704-03-9: 1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylic Acid, 3-Ethyl-2,3,3a,4-Tetrahydro-, Methyl Ester

The compound with CAS No. 70704-03-9 is a complex organic molecule known as 1H-Indolo[3,2,1-de][1,5]naphthyridine-6-carboxylic acid, 3-Ethyl-2,3,3a,4-tetrahydro-, methyl ester. This molecule belongs to the class of indoloquinoline derivatives and is characterized by its unique bicyclic structure and functional groups. The indolo[3,2,1-de][1,5]naphthyridine core is a fused bicyclic system combining an indole and a naphthyridine moiety. The presence of the methyl ester group at the carboxylic acid position suggests that this compound may have been synthesized for specific applications in organic synthesis or as an intermediate in drug development.

Recent studies have highlighted the potential of indoloquinoline derivatives in various fields of chemistry and pharmacology. For instance, researchers have explored the antimicrobial properties of similar compounds due to their ability to inhibit bacterial growth by targeting specific cellular pathways. Additionally, the methyl ester group in this compound may enhance its stability and solubility in organic solvents during synthesis or storage.

The synthesis of this compound likely involves a multi-step process that includes the formation of the indoloquinoline core followed by functionalization with the ethyl and methyl groups. Techniques such as Friedel-Crafts alkylation or Suzuki coupling could be employed to achieve the desired substitution patterns on the bicyclic framework. The stereochemistry of the molecule is also critical; the tetrahydro designation indicates that some hydrogenation has occurred at specific positions on the ring system.

In terms of applications, compounds like CAS No. 70704-03-9 are often used as intermediates in organic synthesis due to their versatile structures and reactivity. They can serve as building blocks for more complex molecules with potential therapeutic applications or as precursors for materials science research.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds more accurately than ever before. For example, density functional theory (DFT) calculations can provide insights into the molecular orbitals and electron distribution within the indolo[3,2,1-de][1,5]naphthyridine framework. This information is invaluable for designing new synthetic routes or optimizing existing ones.

The presence of substituents like the methyl ester group can influence both physical and chemical properties of the compound. For instance, it may affect solubility profiles in different solvents or alter reactivity during chemical transformations such as nucleophilic substitutions or additions.

Moreover, there has been growing interest in utilizing such compounds for their potential in optoelectronic materials due to their conjugated π-systems and ability to absorb light across a broad spectrum. The indoloquinoline core's extended conjugation could make it suitable for applications in organic light-emitting diodes (OLEDs) or photovoltaic devices.

In summary,CAS No. 70704-03-9 represents a sophisticated organic molecule with significant potential across multiple domains of chemistry and materials science. Its unique structure and functional groups make it an intriguing subject for further research into its properties and applications.